Cas no 7508-09-0 (2,4-Pentadienoic acid,5-(3,4-dimethoxyphenyl)-)

• Product Name: 2,4-Pentadienoic acid,5-(3,4-dimethoxyphenyl)-
• CAS No: 7508-09-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 576453
• PubChem ID: 5385200
• Update Time: 2025-04-19

2,4-Pentadienoic acid,5-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,5-(3,4-dimethoxyphenyl)-
• (2E,4E)-5-(3,4-dimethoxyphenyl)penta-2,4-dienoic acid
• 5-(3,4-dimethoxyphenyl)-2,4-pentadienic acid
• 5-(3,4-dimethoxyphenyl)penta-2,4-dienoic acid
• AC1NTOJW
• AC1Q5T8N
• CL 1051
• NSC401471
• SBB007620
• ST079871
• NSC-401471
• CHEMBL3741423
• AKOS023450305
• 28169-16-6
• 7508-09-0
• DTXSID50419643
• SCHEMBL6782737

• Inchi： 1S/C13H14O4/c1-16-11-8-7-10(9-12(11)17-2)5-3-4-6-13(14)15/h3-9H,1-2H3,(H,14,15)/b5-3+,6-4+
• InChI Key： JRKSVIUQRJEQDF-GGWOSOGESA-N
• SMILES： O(C)C1C=C(/C=C/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 2.35780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes